6-chloro-N-(1-Adamantyl)pyrimidin-4-amine

• CAS No.: 1242240-99-8
• Molecular Formula: C14H18ClN3
• Molecular Weight: 263.76 g/mol
• IUPAC Name: N-(1-adamantyl)-6-chloropyrimidin-4-amine
• InChI: InChI=1S/C14H18ClN3/c15-12-4-13(17-8-16-12)18-14-5-9-1-10(6-14)3-11(2-9)7-14/h4,8-11H,1-3,5-7H2,(H,16,17,18)
• InChI Key: LPSXOVAWXMPQAL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC4=CC(=NC=N4)Cl

Description

6-chloro-N-(1-Adamantyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C14H18ClN3 and its molecular weight is 263.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 mg of 4,6-dichloropyrimidine, 252 mg of 1-aminoadamantane hydrochloride and 452 mg of DIPEA were dissolved in 2 mL of i-PrOH and the mixture obtained was charged into a screw cap vial and the vial was kept overnight in a heating block at 90° C. The reaction was monitored by TLC and was completed after 12 hours. The mixture obtained was cooled to r.t., solvent was evaporated and N-adamant-1-yl-6-chloropyrimidin-4-amine was obtained by column chromatography using PE:EtOAc 10:1.